Cas no 2228830-26-8 (1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228830-26-8
• MF: C₉H₇ClF₃N
• MW: 221.606791734695
• CID: 6403264
• PubChem ID: 165631858
• Update Time: 2025-10-06

1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1950674
• 2228830-26-8

• Inchi： 1S/C9H7ClF3N/c10-5-1-2-6(7(11)3-5)8(14)4-9(8,12)13/h1-3H,4,14H2
• InChI Key： UHGXRZIVRRLPIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1(CC1(F)F)N

Computed Properties

• Exact Mass: 221.0219114g/mol
• Monoisotopic Mass: 221.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228830-26-8 and Product Name: 1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine

The compound with the CAS number 2228830-26-8 and the product name 1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both chloro and fluoro substituents in the aromatic ring, combined with the difluorocyclopropane core, makes this molecule a promising candidate for further investigation in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of structural motifs that incorporate fluorine atoms. Fluorine substitution can significantly influence the pharmacokinetic properties of a drug, including its metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of 1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine, the dual fluorination on the cyclopropane ring enhances its electronic properties, making it an attractive scaffold for designing novel bioactive molecules.

The 4-chloro-2-fluorophenyl moiety is particularly noteworthy, as it has been shown to interact favorably with various biological targets. This substituent pattern is often found in known pharmaceuticals and has been associated with enhanced binding interactions due to its ability to engage in multiple non-covalent interactions such as hydrogen bonding, π-stacking, and halogen bonding. The combination of these features makes this compound a versatile tool for medicinal chemists seeking to develop new therapeutic agents.

In the realm of drug discovery, cyclopropane derivatives have emerged as a valuable class of compounds due to their unique conformational rigidity and ability to mimic strained bond geometries found in biologically active molecules. The difluorocyclopropane core in 1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine not only contributes to its structural novelty but also provides additional opportunities for fine-tuning its pharmacological properties. The electron-withdrawing nature of the fluorine atoms can modulate the electronic distribution across the molecule, influencing its reactivity and interaction with biological targets.

Recent studies have demonstrated that compounds featuring fluorinated cyclopropane moieties exhibit promising activities against a range of therapeutic targets. For instance, derivatives of this class have shown potential in inhibiting enzymes involved in inflammatory pathways, making them attractive candidates for the development of anti-inflammatory drugs. Additionally, the structural framework of these compounds has been explored for their potential applications in oncology, where targeted inhibition of specific kinases is crucial for effective cancer therapy.

The synthesis of 1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine involves sophisticated organic transformations that highlight the synthetic prowess required to construct such complex molecules. The introduction of both fluorine atoms into the cyclopropane ring necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and photochemical processes, have been employed to achieve this goal. These synthetic strategies not only showcase the ingenuity of modern organic chemistry but also provide valuable insights into the preparation of similar fluorinated heterocycles.

The pharmacological evaluation of 1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine has revealed intriguing biological activities that warrant further exploration. Preclinical studies have indicated that this compound exhibits potent interactions with specific protein targets, suggesting its potential as a lead molecule for drug development. The ability to modulate these interactions could lead to novel therapeutic interventions for various diseases. Furthermore, the compound's favorable pharmacokinetic profile makes it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

As research in this area continues to evolve, new methodologies for analyzing and optimizing such compounds are being developed. Computational chemistry plays a pivotal role in this process, allowing researchers to predict and understand the behavior of molecules before they are synthesized. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide valuable insights into how these compounds interact with biological targets at the molecular level. This computational approach complements traditional experimental methods and accelerates the drug discovery pipeline.

The impact of fluorine substitution on the properties of pharmaceuticals cannot be overstated. Fluorinated compounds often exhibit improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of multiple fluorine atoms can further amplify these effects, making compounds like 1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine particularly interesting from a drug development perspective. Continued research into this class of molecules is likely to yield novel therapeutic agents with significant clinical benefits.

In conclusion,1-(4-chloro-2-fluorophenyl)-2,2-difluorocyclopropan-1-amine represents a compelling example of how structural innovation can lead to the discovery of new bioactive molecules. Its unique combination of substituents and core structure positions it as a valuable scaffold for further exploration in drug discovery. With ongoing research focused on understanding its biological activities and optimizing its pharmacological properties, this compound holds great promise for contributing to future advancements in medicine.